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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylcinnamic acid (CAS 3029-79-6) is an aromatic carboxylic acid and a derivative of

cinnamic acid. While the broader class of cinnamic acids has been investigated for various

biological activities, including anti-inflammatory, antibacterial, and antiviral properties, specific

in-depth research on the 3-methyl isomer is limited. This technical guide provides a

comprehensive overview of the available information on 3-Methylcinnamic acid, including its

chemical and physical properties, spectroscopic data, and a proposed synthesis method.

Furthermore, this guide explores the potential biological activities and mechanisms of action by

drawing parallels with closely related cinnamic acid derivatives. This document aims to serve

as a foundational resource for researchers and professionals in drug development interested in

the potential therapeutic applications of 3-Methylcinnamic acid.

Chemical and Physical Properties
3-Methylcinnamic acid is a solid at room temperature, appearing as a white to off-white

crystalline powder.[1][2] It is characterized by a methyl group at the meta-position of the phenyl
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ring.

Table 1: Chemical and Physical Properties of 3-Methylcinnamic Acid

Property Value Reference(s)

CAS Number 3029-79-6 [3]

Molecular Formula C₁₀H₁₀O₂ [3]

Molecular Weight 162.19 g/mol [4]

Appearance
White to almost white

powder/crystal
[2]

Melting Point 116 °C [2]

Boiling Point (rough estimate) 228.88 °C [2]

pKa (at 25°C) 4.44 [2]

LogP (octanol/water) 2.093 (Crippen Calculated) [4]

Water Solubility (Log10WS in

mol/l)
-2.29 (Crippen Calculated) [4]

Synonyms:

m-Methylcinnamic acid[3]

3-(3-Methylphenyl)-2-propenoic acid[2]

(2E)-3-(3-methylphenyl)prop-2-enoic acid[2]

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of 3-
Methylcinnamic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: ¹H NMR Spectral Data of (E)-3-Methylcinnamic Acid[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.77 d 1H =CH-COOH

7.39-7.32 m 4H Ar-H

6.44 d 1H Ph-CH=

2.38 s 3H Ar-CH₃

Table 3: ¹³C NMR Spectral Data of (E)-3-Methylcinnamic Acid[5]

Chemical Shift (δ) ppm Assignment

172.54 C=O

144.02 =CH-COOH

140.20 Ar-C (substituted)

131.61 Ar-CH

129.58 Ar-CH

128.22 Ar-CH

118.18 Ph-CH=

21.05 Ar-CH₃

Infrared (IR) Spectroscopy
The IR spectrum of cinnamic acid derivatives shows characteristic peaks for the carboxylic acid

and alkene functional groups. For 3-Methylcinnamic acid, the following characteristic

absorptions are expected, by analogy with cinnamic acid:[6]

O-H stretch (carboxylic acid): A broad band in the region of 3400-2400 cm⁻¹

C=O stretch (carboxylic acid): A strong absorption around 1680 cm⁻¹

C=C stretch (alkene): An absorption around 1630 cm⁻¹
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C-H stretch (aromatic and vinyl): Peaks in the 3100-3000 cm⁻¹ region

C-H bend (aromatic): Bands in the fingerprint region below 1500 cm⁻¹

Mass Spectrometry (MS)
The mass spectrum of 3-Methylcinnamic acid is expected to show a molecular ion peak [M]⁺

at m/z 162. Fragmentation patterns for methyl-substituted cinnamic acids typically involve the

loss of a hydroxyl group (M-17), a carboxyl group (M-45), and cleavage of the propenoic acid

chain.

Synthesis of 3-Methylcinnamic Acid
Perkin Reaction
The Perkin reaction is a classical method for the synthesis of cinnamic acids from aromatic

aldehydes.[7] This reaction involves the condensation of an aromatic aldehyde with an acid

anhydride in the presence of the sodium or potassium salt of the corresponding acid.

Workflow for the Synthesis of 3-Methylcinnamic Acid via Perkin Reaction
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Synthesis of 3-Methylcinnamic Acid via Perkin Reaction

m-Tolualdehyde + Acetic Anhydride
+ Sodium Acetate

Reaction Mixture in
Round-Bottom Flask

Heat under Reflux
(e.g., 3 hours)

Neutralize with NaOH (aq)

Extract with a non-polar solvent
to remove unreacted aldehyde

Acidify with HCl (aq)

Precipitation of
3-Methylcinnamic Acid

Isolate by Filtration

Recrystallize from a
suitable solvent

Pure 3-Methylcinnamic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Methylcinnamic acid.
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Experimental Protocol (Adapted from the Perkin
Reaction for Cinnamic Acid)[8]
Materials:

m-Tolualdehyde

Acetic anhydride

Anhydrous sodium acetate

Sodium hydroxide solution

Hydrochloric acid

Suitable solvent for recrystallization (e.g., ethanol/water mixture)

Procedure:

Combine m-tolualdehyde, acetic anhydride, and anhydrous sodium acetate in a round-

bottom flask equipped with a reflux condenser.

Heat the reaction mixture under reflux for approximately 3 hours.

After cooling, add a dilute solution of sodium hydroxide to the reaction mixture to neutralize

the excess acetic anhydride and convert the product to its sodium salt.

Remove any unreacted m-tolualdehyde by extraction with a suitable non-polar solvent (e.g.,

diethyl ether).

Treat the aqueous layer with activated charcoal to decolorize the solution and filter while hot.

Acidify the filtrate with dilute hydrochloric acid to precipitate the 3-Methylcinnamic acid.

Collect the crude product by vacuum filtration and wash with cold water.

Purify the crude product by recrystallization from a suitable solvent system.
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Dry the purified crystals and determine the yield and melting point.

Biological Activities and Potential Mechanisms of
Action
While specific quantitative data for 3-Methylcinnamic acid is scarce, the biological activities of

the broader class of cinnamic acids provide a framework for its potential therapeutic

applications.

Anti-inflammatory Activity
Cinnamic acid and its derivatives have been reported to possess anti-inflammatory properties.

[8] The proposed mechanism for some of these compounds involves the modulation of key

inflammatory signaling pathways.

Table 4: Reported Anti-inflammatory Activity of Cinnamic Acid Derivatives

Compound Assay Result Reference

Cinnamic Acid

Derivatives

Egg albumin-induced

paw edema in rats

Inhibition of

inflammation
[9]

1-Methylhydantoin

Cinnamoyl Imides

Inhibition of NO, TNF-

α, and IL-1β in LPS-

stimulated RAW264.7

cells

Significant inhibition [10]

3,4,5-

Trihydroxycinnamic

acid

Inhibition of IL-6, IL-8,

and other chemokines

in TNF-α/IFN-γ-

stimulated HaCaT

cells

Reduced secretion

and mRNA expression
[11]

Proposed Signaling Pathway: NF-κB Inhibition

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is

a central regulator of inflammation.[12] Many anti-inflammatory compounds exert their effects
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by inhibiting this pathway. It is hypothesized that 3-Methylcinnamic acid may also modulate

NF-κB signaling.
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Hypothesized NF-κB Inhibition by 3-Methylcinnamic Acid

Inflammatory Stimulus
(e.g., LPS, TNF-α)

IKK Complex

Activates

IκB
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NF-κB

Releases

Nucleus

Translocates to

Pro-inflammatory
Gene Expression

Initiates

3-Methylcinnamic Acid

Inhibits (Proposed)
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Workflow for MIC Determination

Prepare serial dilutions of
3-Methylcinnamic Acid in a 96-well plate

Inoculate each well with a
standardized bacterial suspension

Incubate at 37°C for 18-24 hours

Observe for visible bacterial growth

Determine MIC as the lowest concentration
with no visible growth

 

Hypothesized p38 MAPK Modulation

Viral Infection or
other Stress Stimuli

MAPKKK

Activates

MAPKK

Phosphorylates

p38 MAPK

Phosphorylates

Downstream Effectors
(e.g., transcription factors)

Activates

Cellular Response
(e.g., cytokine production, apoptosis)

3-Methylcinnamic Acid

Modulates (Proposed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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